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Compound of Interest

Compound Name: tert-Butyl carbamate

Cat. No.: B055562 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for tert-butyl
carbamate. The information is intended to support laboratory safety and the proper use of this

compound in research and development settings.

Chemical and Physical Properties
Tert-butyl carbamate is a white to slightly yellow crystalline solid.[1] It is soluble in alcohols,

chloroform, and methylene chloride, with slight solubility in water and petroleum ether.[1]
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Property Value Source

Chemical Formula C₅H₁₁NO₂ [2]

Molecular Weight 117.15 g/mol [2][3]

Melting Point 105-108 °C [1][3]

Boiling Point Not available [4]

Density Not available [4]

Appearance
White to slightly yellow

needles/crystalline solid
[1]

Solubility

Soluble in methylene chloride,

chloroform, and alcohols.

Slightly soluble in petroleum

ether and water.

[1]

CAS Number 4248-19-5 [2]

Hazard Identification and Toxicity
Tert-butyl carbamate is classified as a hazardous substance. The primary hazards are related

to irritation and potential toxicity upon ingestion or inhalation.[2][5]

GHS Hazard Statements:[2]

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.
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Toxicity Data:

Specific quantitative toxicity data (LD50, LC50) for tert-butyl carbamate is not readily available

in the literature.[5] However, data for structurally similar carbamate compounds can provide an

estimate of its potential toxicity. It is crucial to handle tert-butyl carbamate with the same level

of caution as compounds with known toxicity.

Route Species Value Compound Source

Oral LD50 Rat 690 mg/kg Butyl carbamate [6]

Dermal LD50 Not available

Inhalation LC50 Not available

Disclaimer: The toxicity data presented is for a structurally similar compound and should be

used for estimation purposes only. The toxicological properties of tert-butyl carbamate have

not been fully investigated.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn when handling tert-butyl carbamate
to minimize exposure.
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Protection Type Recommendation Source

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles. A face shield may be

required for splash hazards.

[7][8]

Skin Protection

Chemical-resistant gloves

(nitrile, butyl, or neoprene

recommended). A lab coat or

chemical-resistant apron

should be worn.

[7][8]

Respiratory Protection

Not typically required under

normal laboratory conditions

with adequate ventilation (e.g.,

in a fume hood). If dusts are

generated, a NIOSH-approved

respirator with an appropriate

particulate filter is

recommended.

[7]

Experimental Protocols
Chemical Risk Assessment
A thorough risk assessment should be conducted before any new experiment involving tert-
butyl carbamate.[9][10] This process involves identifying hazards, evaluating risks, and

implementing control measures.

Methodology:

Identify Hazards: Review the Safety Data Sheet (SDS) and other literature to identify the

health and physical hazards of tert-butyl carbamate and all other chemicals involved in the

procedure.[11][12]

Evaluate Risks: Assess the likelihood and severity of potential exposure or incidents.

Consider the scale of the reaction, the experimental conditions (e.g., temperature, pressure),
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and the potential for generating dust or aerosols.[13]

Implement Control Measures: Based on the risk assessment, implement appropriate control

measures. This includes the use of engineering controls (e.g., fume hood), administrative

controls (e.g., standard operating procedures), and personal protective equipment.[12]

Document and Review: Document the risk assessment and review it periodically, especially

when changes to the experimental procedure are made.[9]

Spill Decontamination and Neutralization
In the event of a spill, prompt and appropriate action is necessary to prevent exposure and

contamination.

Methodology for a Solid Spill:

Evacuate and Secure the Area: Alert personnel in the immediate vicinity and restrict access

to the spill area.[14][15]

Don Appropriate PPE: At a minimum, wear a lab coat, chemical-resistant gloves, and safety

goggles.[16]

Contain the Spill: If the material is a powder, carefully cover it with a damp paper towel to

avoid generating dust.[16]

Absorb and Collect: Gently sweep the solid material into a designated waste container using

a scoop or dustpan.[16] For liquid spills, use an inert absorbent material to soak up the

chemical.[6]

Decontaminate the Area:

Wipe the spill area with a cloth dampened with a mild detergent solution.

It is generally recommended to decontaminate surfaces that have been in contact with

carbamates. A freshly prepared 10% bleach solution can be used, followed by a rinse with

water.[17] For equipment, wiping with alcohol may also be effective.[18]
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Dispose of Waste: All contaminated materials, including absorbent pads, gloves, and paper

towels, must be disposed of as hazardous waste in accordance with local, state, and federal

regulations.[6]

Report the Incident: Report the spill to the appropriate environmental health and safety

personnel.[15]
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Caption: Hazard Identification and Risk Assessment Workflow.
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Spill or Exposure Event

Immediate Response

Containment & Decontamination

First Aid for Exposure

Follow-up

Spill or Exposure Occurs

Evacuate Immediate Area

Skin Contact:
Flush with water for 15 min

Eye Contact:
Flush with water for 15 min

Inhalation:
Move to fresh air

Ingestion:
Seek immediate medical attention

Alert Others & Supervisor

Don Appropriate PPE

Contain Spill
(Absorb liquid / Cover solid)

Decontaminate Area
(e.g., 10% Bleach Solution)

Collect Contaminated Waste

Report Incident to EHS

Seek Medical Attention
(as needed)

End

Click to download full resolution via product page

Caption: Emergency Procedure for Spill or Exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b055562#tert-butyl-carbamate-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b055562#tert-butyl-carbamate-safety-and-handling-precautions
https://www.benchchem.com/product/b055562#tert-butyl-carbamate-safety-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b055562?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

